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Introduction

In solid-phase peptide synthesis (SPPS), the use of orthogonal protecting groups is crucial for
the synthesis of complex peptides, such as branched or cyclic peptides. The 4-methyltrityl (Mtt)
group is a commonly used protecting group for the side chains of amino acids like lysine and
ornithine. Its key advantage lies in its selective removal under mild acidic conditions, leaving
other acid-labile protecting groups, such as tert-butyloxycarbonyl (Boc) and tert-butyl (tBu),
intact.[1][2][3] This selective deprotection allows for specific modifications on the peptide
backbone while it is still attached to the solid support. This document provides a detailed
protocol for the selective on-resin deprotection of the Mtt group.

Data Summary

The selection of the deprotection conditions for the Mtt group depends on the sensitivity of
other protecting groups present in the peptide sequence and the nature of the solid support.
The following table summarizes common reagent cocktails and their typical reaction conditions
for selective Mtt deprotection.
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] o Typical Reaction Key
Reagent Cocktail Composition (viviv) . ) )
Time Considerations

A widely used and

effective method.[4][5]

The concentration of

) TFA may need

TFA/TIS/DCM 1:2:97 30 - 60 minutes T )

optimization to avoid

premature cleavage of

other acid-labile

groups.[2]

A milder alternative to
TFA-based cocktails,

suitable for sensitive

HFIP/DCM 30:70 3 X 5 minutes

sequences.[1][2][6]

Another mild
Perfluoro-tert- alternative to TFA,
30:70 3 x 15 minutes ]
butanol/DCM offering good

selectivity.[1][2][6]

Effective for Mtt
removal, particularly
on hydrophobic
AcOH/TFE/DCM 1:2:7 or 1:2:97 1 hour resins.[5][7] May not
be suitable for
hydrophilic resins like
TentaGel.[5]

An alternative cocktail
TES/HFIP/TFE/DCM 2:1:0.5:6.5 1-2 hours for selective Mtt

removal.[5]

TFA: Trifluoroacetic Acid, TIS: Triisopropylsilane, DCM: Dichloromethane, HFIP:
Hexafluoroisopropanol, AcOH: Acetic Acid, TFE: Trifluoroethanol, TES: Triethylsilane.

Experimental Protocol
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This protocol describes a standard method for the selective deprotection of the Mtt group using
a solution of 1% TFA and 2% TIS in DCM.

Materials:

Peptide-resin containing an Mtt-protected amino acid
o Dichloromethane (DCM), peptide synthesis grade

» Trifluoroacetic acid (TFA)

 Triisopropylsilane (TIS)

e N,N-Dimethylformamide (DMF)

» Diisopropylethylamine (DIEA)

o Methanol (MeOH)

e Solid-phase synthesis vessel

o Shaker

Procedure:

o Resin Swelling: Swell the peptide-resin in DCM (10 mL per gram of resin) for 30 minutes in a
solid-phase synthesis vessel.

» Deprotection Cocktail Preparation: Prepare the deprotection cocktail by mixing TFA, TIS, and
DCM in a 1:2:97 (v/viv) ratio. Prepare approximately 10 mL of the solution per gram of resin.

o Mtt Deprotection:
o Drain the DCM from the swollen resin.
o Add the deprotection cocktail to the resin.

o Shake the mixture gently at room temperature for 30 minutes.[4][5]
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o Monitoring the reaction: To check for completion, a few beads of resin can be taken,
washed with DCM, and a drop of TFA is added. An immediate orange or yellow color
indicates the presence of the Mtt cation, signifying that the deprotection is not yet
complete. If the test is positive, continue shaking for another 30 minutes and re-test.[4][5]

« Filtration and Washing:

o

Once the deprotection is complete (the bead test is negative), filter the resin and discard
the filtrate.

o

Wash the resin thoroughly with DCM (3 x 10 mL per gram of resin).[4]

[¢]

Wash the resin with Methanol (MeOH) (2 x 10 mL per gram of resin).[4][5]

[e]

Wash the resin again with DCM (3 x 10 mL per gram of resin).[4]
» Neutralization:

o Wash the resin with a 1% solution of DIEA in DMF (2 x 10 mL per gram of resin) to
neutralize any residual acid.[4][5]

o Wash the resin with DMF (3 x 10 mL per gram of resin).[4][5]
e Final Washes and Drying (Optional):

o If the resin is to be used immediately for the next synthesis step, proceed with the desired
coupling protocol.

o If the resin is to be stored, wash it with DCM (3 x 10 mL per gram of resin) and then with
MeOH (3 x 10 mL per gram of resin). Dry the resin under vacuum.

Workflow Diagram
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Caption: Workflow for selective on-resin Mtt deprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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